Cas no 2228925-32-2 (tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2228925-32-2
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 6055036
• PubChem ID: 165964412
• Update Time: 2025-10-29

tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate
• EN300-1874950
• 2228925-32-2

• Inchi： 1S/C14H22N2O2S/c1-10-5-6-12(19-10)11-9-15-7-8-16(11)13(17)18-14(2,3)4/h5-6,11,15H,7-9H2,1-4H3
• InChI Key： OTCFOHKABGWLIA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate

Introduction to tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228925-32-2)

Tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228925-32-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug delivery systems.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for pharmaceutical development. The 5-methylthiophen-2-yl substituent adds complexity and functionality, contributing to the compound's pharmacological profile. Recent research has focused on elucidating the mechanisms of action and optimizing the properties of such compounds for specific therapeutic targets.

In the context of medicinal chemistry, tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate has shown promise in several areas. For instance, studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic conditions. The ability to fine-tune the interaction between this compound and GPCRs could lead to the development of more effective and selective drugs.

Moreover, the compound's piperazine core is known for its ability to cross the blood-brain barrier (BBB), which is crucial for treating CNS disorders. This property makes tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate a valuable candidate for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological targets at the molecular level.

From a synthetic perspective, the preparation of tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate involves multi-step reactions that require precise control over reaction conditions and purification techniques. The synthesis typically begins with the formation of the piperazine ring, followed by functionalization with the 5-methylthiophen-2-yl group and protection with the tert-butyl ester. These steps are critical for ensuring high yields and purity, which are essential for downstream applications in drug discovery and development.

In preclinical studies, tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate has exhibited favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for advancing compounds from preclinical to clinical stages. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, suggesting that this compound may offer significant therapeutic benefits with minimal side effects.

Furthermore, the compound's potential as a prodrug is an area of active research. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The tert-butyl ester in tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate can be designed to release the active piperazine derivative under specific physiological conditions, thereby enhancing its therapeutic index and reducing off-target effects.

In conclusion, tert-butyl 2-(5-methylthiophen-2-yl)piperazine-1-carboxylate (CAS No. 2228925-32-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing therapeutic options for various diseases.